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Introduction

Emvododstat (also known as PTC299) is a potent and orally bioavailable small molecule

inhibitor of dihydroorotate dehydrogenase (DHODH)[1][2][3]. DHODH is a key enzyme in the de

novo pyrimidine biosynthesis pathway, which is crucial for the proliferation of rapidly dividing

cells, such as cancer cells[2][3]. By inhibiting DHODH, Emvododstat disrupts pyrimidine

synthesis, leading to cell cycle arrest and inhibition of cell proliferation. It has shown efficacy in

preclinical models of acute myeloid leukemia (AML) and is being investigated for various

oncological and viral indications[2][3]. Additionally, Emvododstat has been identified as a post-

transcriptional inhibitor of vascular endothelial growth factor (VEGF)[1][4].

These application notes provide detailed protocols for the preparation of Emvododstat stock

solutions for use in various research experiments.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Emvododstat is provided in the

table below.
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Property Value

Synonyms PTC299

CAS Number 1256565-36-2[5][6]

Molecular Formula C₂₅H₂₀Cl₂N₂O₃[5][6]

Molecular Weight 467.35 g/mol [5]

Appearance Solid[6]

Purity ≥98%[6]

Solubility in DMSO 50 mg/mL to 93 mg/mL[4][6]

Storage of Solid -20°C for up to 3 years[7]

Storage of Stock Solution -20°C for 1 year or -80°C for 2 years[1]

Experimental Protocols
Preparation of a 10 mM Emvododstat Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of Emvododstat in dimethyl

sulfoxide (DMSO).

Materials:

Emvododstat powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips
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Procedure:

Safety Precautions: Wear appropriate personal protective equipment (PPE), including a lab

coat, safety glasses, and gloves, when handling Emvododstat and DMSO. Work in a well-

ventilated area or a chemical fume hood.

Calculate the Required Mass of Emvododstat:

To prepare 1 mL of a 10 mM stock solution, the required mass of Emvododstat can be

calculated using the following formula:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 467.35 g/mol x 1000 mg/g = 4.67 mg

Weighing Emvododstat:

Carefully weigh out 4.67 mg of Emvododstat powder on a calibrated analytical balance

and transfer it to a sterile microcentrifuge tube.

Dissolving in DMSO:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the Emvododstat
powder.

Cap the tube tightly and vortex thoroughly until the powder is completely dissolved. Gentle

warming in a water bath (37°C) may assist in dissolution, but avoid excessive heat.

Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles[7].

Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-term

storage (up to 2 years)[1].

Preparation of Working Solutions for Cell-Based Assays
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For cell-based assays, the DMSO concentration should be kept low (typically <0.5%) to avoid

cytotoxicity[7].

Procedure:

Thaw a single aliquot of the 10 mM Emvododstat stock solution at room temperature.

Perform serial dilutions of the stock solution in cell culture medium to achieve the desired

final concentrations for your experiment.

It is recommended to perform dilutions in a stepwise manner to prevent precipitation of the

compound[7].

Always include a vehicle control (cell culture medium with the same final concentration of

DMSO as the highest concentration of Emvododstat) in your experiments.
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1. Weigh Emvododstat Powder
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3. Vortex to Dissolve

4. Aliquot into Single-Use Vials
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6. Dilute for Working Solution

For Experiment
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Caption: Workflow for preparing Emvododstat stock solution.
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Caption: Emvododstat's mechanism of action via DHODH inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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